Cas no 526189-44-6 (methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure

526189-44-6 structure

Product Name:methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

CAS No:526189-44-6

MF:C₂₂H₂₃ClN₂O₄S

MW:446.947023630142

CID:6036130

PubChem ID:4099265

Update Time:2023-12-13

methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- AKOS001455464
- Oprea1_555473
- AKOS016297766
- methyl 4-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
- 526189-44-6
- Z316156356
- F1260-2603
- methyl 4-(4-((4-chlorobenzyl)oxy)-3-ethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Inchi： 1S/C22H23ClN2O4S/c1-4-28-18-11-15(20-19(21(26)27-3)13(2)24-22(30)25-20)7-10-17(18)29-12-14-5-8-16(23)9-6-14/h5-11,20H,4,12H2,1-3H3,(H2,24,25,30)
- InChI Key： JBBKXJYGLOOPOU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)COC1C=CC(=CC=1OCC)C1C(C(=O)OC)=C(C)NC(N1)=S

Computed Properties

Exact Mass: 446.107
Monoisotopic Mass: 446.107
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 8
Complexity: 651
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 101Å²

methyl 4-{4-(4-chlorophenyl)methoxy-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1260-2603-2μmol	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	2μmol	$57.0	2023-08-16
Life Chemicals	F1260-2603-5μmol	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	5μmol	$63.0	2023-08-16
Life Chemicals	F1260-2603-10μmol	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	10μmol	$69.0	2023-08-16
Life Chemicals	F1260-2603-20μmol	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	20μmol	$79.0	2023-08-16
Life Chemicals	F1260-2603-1mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	1mg	$54.0	2023-08-16
Life Chemicals	F1260-2603-2mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	2mg	$59.0	2023-08-16
Life Chemicals	F1260-2603-3mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	3mg	$63.0	2023-08-16
Life Chemicals	F1260-2603-4mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	4mg	$66.0	2023-08-16
Life Chemicals	F1260-2603-5mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	5mg	$69.0	2023-08-16
Life Chemicals	F1260-2603-10mg	methyl 4-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate	526189-44-6	90%+	10mg	$79.0	2023-08-16